5-Bromo-6-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: 5-bromo-6-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C8H6BrN3O2/c1-4-6(9)2-5-7(12(13)14)3-10-8(5)11-4/h2-3H,1H3,(H,10,11)
• InChI Key: GCTFWAVAJXTYKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C2C(=CNC2=N1)[N+](=O)[O-])Br
• Molecular Formula: C8H6BrN3O2
• DSSTOX Substance ID: DTXSID50646856
• Molecular Weight: 256.06 g/mol
• CAS RN: 1000343-84-9

Description

5-Bromo-6-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine is a chemical compound with the molecular formula C8H6BrN3O2. It consists of fused six-membered pyridine and five-membered pyrrole rings forming an essentially planar aza-indole skeleton.

Synthesis Analysis

The synthesis of substituted pyridines with diverse functional groups has been reported via the remodeling of (Aza)indole/Benzofuran skeletons. A ring cleavage methodology reaction has been used for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines.

Molecular Structure Analysis

In the molecular structure of 5-Bromo-6-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine, fused six-membered pyridine and five-membered pyrrole rings form the essentially planar aza-indole skeleton. In the crystal, pairs of N-H⋯N hydrogen bonds connect the molecules into inversion dimers.

Scientific Research Applications

Cancer Therapy Research

5-Bromo-6-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine: is utilized in the synthesis of Cdc7 kinase inhibitors . These inhibitors are being studied as a novel approach to cancer therapy. .

Anticancer Agents Development

This compound serves as an intermediate in the creation of 4-anilinoquinazolines . .

Mechanism of Action

Target of Action

The primary target of 5-Bromo-6-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine is the Fibroblast Growth Factor Receptor (FGFR) . The FGFR family consists of four distinct isoforms (FGFR1–4) found across various tissue types and expressed to different extents under varying conditions . These receptors play a crucial role in signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes .

Mode of Action

Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail . This results in activation of downstream signaling including RAS–MEK–ERK, PLCγ, and PI3K–Akt . 5-Bromo-6-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine, as a potent FGFR inhibitor, interferes with this process, thereby inhibiting the activation of these signaling pathways .

Biochemical Pathways

The compound affects the FGFR-mediated signaling pathways, which are crucial in various biological processes, including tissue development, angiogenesis, and tissue regeneration. By inhibiting FGFR, the compound disrupts these pathways, leading to potential therapeutic effects .

Result of Action

In vitro studies have shown that FGFR inhibitors, like 5-Bromo-6-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine, can inhibit cancer cell proliferation and induce apoptosis . They also significantly inhibit the migration and invasion of cancer cells .